Cas no 1025268-52-3 ((Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile)

(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile structure
1025268-52-3 structure
Product Name:(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
CAS No:1025268-52-3
MF:C16H13ClN2O2S2
MW:364.869620084763
MDL:MFCD00245004
CID:4568454
Update Time:2023-11-22

(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)amino]-3-(methylsulfanyl)prop-2-enenitrile
    • (Z)-2-(benzenesulfonyl)-3-(3-chloroanilino)-3-methylsulfanylprop-2-enenitrile
    • (Z)-3-(3-chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
    • 3-((3-CHLOROPHENYL)AMINO)-3-METHYLTHIO-2-(PHENYLSULFONYL)PROP-2-ENENITRILE
    • (Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
    • MDL: MFCD00245004
    • Inchi: 1S/C16H13ClN2O2S2/c1-22-16(19-13-7-5-6-12(17)10-13)15(11-18)23(20,21)14-8-3-2-4-9-14/h2-10,19H,1H3/b16-15-
    • InChI Key: SFNPKJBUITUZOS-NXVVXOECSA-N
    • SMILES: ClC1=CC=CC(=C1)N/C(=C(\C#N)/S(C1C=CC=CC=1)(=O)=O)/SC

Computed Properties

  • Exact Mass: 364.010698g/mol
  • Monoisotopic Mass: 364.010698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 583
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Molecular Weight: 364.9g/mol
  • XLogP3: 4.7
  • Topological Polar Surface Area: 104

(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z169335-250mg
(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
1025268-52-3
250mg
$ 185.00 2022-06-02
TRC
Z169335-500mg
(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
1025268-52-3
500mg
$ 300.00 2022-06-02
TRC
Z169335-1000mg
(Z)-3-(3-Chloroanilino)-3-(methylsulfanyl)-2-(phenylsulfonyl)-2-propenenitrile
1025268-52-3
1g
$ 480.00 2022-06-02
abcr
AB161282-1 g
3-((3-Chlorophenyl)amino)-3-methylthio-2-(phenylsulfonyl)prop-2-enenitrile
1025268-52-3
1 g
€211.30 2023-07-20
abcr
AB161282-2 g
3-((3-Chlorophenyl)amino)-3-methylthio-2-(phenylsulfonyl)prop-2-enenitrile
1025268-52-3
2 g
€272.50 2023-07-20
abcr
AB161282-5 g
3-((3-Chlorophenyl)amino)-3-methylthio-2-(phenylsulfonyl)prop-2-enenitrile
1025268-52-3
5 g
€377.50 2023-07-20
abcr
AB161282-10 g
3-((3-Chlorophenyl)amino)-3-methylthio-2-(phenylsulfonyl)prop-2-enenitrile
1025268-52-3
10 g
€482.50 2023-07-20
Key Organics Ltd
MS-6849-1MG
(2Z)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)amino]-3-(methylsulfanyl)prop-2-enenitrile
1025268-52-3 >90%
1mg
£37.00 2025-02-08
Key Organics Ltd
MS-6849-5MG
(2Z)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)amino]-3-(methylsulfanyl)prop-2-enenitrile
1025268-52-3 >90%
5mg
£46.00 2025-02-08
Key Organics Ltd
MS-6849-10MG
(2Z)-2-(benzenesulfonyl)-3-[(3-chlorophenyl)amino]-3-(methylsulfanyl)prop-2-enenitrile
1025268-52-3 >90%
10mg
£63.00 2025-02-08
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